2-(2-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(3-cyanophenyl)acetamide

• IUPAC Name: 2-[2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-(3-cyanophenyl)acetamide
• InChI: InChI=1S/C21H14BrN5O2/c22-16-8-6-15(7-9-16)20-25-21(29-26-20)18-5-2-10-27(18)13-19(28)24-17-4-1-3-14(11-17)12-23/h1-11H,13H2,(H,24,28)
• InChI Key: JFSUFFCJCVATSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)Br)C#N
• Molecular Formula: C21H14BrN5O2
• Molecular Weight: 448.3 g/mol

Description

2-(2-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(3-cyanophenyl)acetamide is a useful research compound. Its molecular formula is C21H14BrN5O2 and its molecular weight is 448.28. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have focused on the antimicrobial properties of compounds structurally related to 2-(2-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(3-cyanophenyl)acetamide. For example:

• Compounds with 1,3,4-oxadiazole and pyridine derivatives were synthesized and evaluated for antimicrobial activity, showing potential against various microbial species, including bacteria and fungi (Gul et al., 2017).
• Novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a sulfonamide moiety were synthesized for antimicrobial applications (Darwish et al., 2014).
• Synthesis and evaluation of certain heterocycles incorporating antipyrine moiety revealed antimicrobial properties (Bondock et al., 2008).

Insecticidal Properties

Some related compounds have been investigated for their insecticidal activities:

• A study on the synthesis of heterocycles incorporating a thiadiazole moiety showed potential insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antitumor Activity

Several compounds structurally related to the target molecule were synthesized and tested for antitumor properties:

• Novel acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety were synthesized, showing promising antitumor activity (Alqasoumi et al., 2009).

Other Applications

• Novel nicotinamide derivatives were synthesized and showed significant antitumor properties against various human tumor cell lines (Girgis et al., 2006).
• The synthesis and characterization of new thermally stable polyimides and poly(amide-imide) containing 1,3,4-oxadiazole-2-pyridyl pendant groups were investigated for potential applications in material science (Mansoori et al., 2012).